Cas no 2728780-19-4 ((2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid)

(2R,6S)-4-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid is a chiral morpholine derivative featuring an Fmoc-protected amine group and a carboxylic acid functionality. Its stereospecific (2R,6S) configuration ensures precise structural control, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection for amine reactivity, enabling selective deprotection under mild basic conditions. The compound’s rigid morpholine scaffold enhances conformational stability, while the carboxylic acid moiety allows further derivatization. This intermediate is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptidomimetics. Its high purity and defined stereochemistry support reproducible results in complex synthetic pathways.
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid structure
2728780-19-4 structure
Product Name:(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
CAS No:2728780-19-4
MF:C22H23NO5
MW:381.421726465225
CID:6185032
PubChem ID:165895544
Update Time:2025-06-11

(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
    • EN300-27160009
    • 2728780-19-4
    • Inchi: 1S/C22H23NO5/c1-13-11-23(20(21(24)25)14(2)28-13)22(26)27-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19-20H,11-12H2,1-2H3,(H,24,25)/t13-,14+,20?/m0/s1
    • InChI Key: VBUSFSXLQPUUMB-IODPJOFQSA-N
    • SMILES: O1[C@@H](C)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)[C@H]1C

Computed Properties

  • Exact Mass: 381.15762283g/mol
  • Monoisotopic Mass: 381.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.1Ų

(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27160009-0.05g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
0.05g
$1942.0 2025-03-20
Enamine
EN300-27160009-0.1g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
0.1g
$2034.0 2025-03-20
Enamine
EN300-27160009-0.25g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
0.25g
$2126.0 2025-03-20
Enamine
EN300-27160009-0.5g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
0.5g
$2219.0 2025-03-20
Enamine
EN300-27160009-1.0g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
1.0g
$2311.0 2025-03-20
Enamine
EN300-27160009-2.5g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
2.5g
$4530.0 2025-03-20
Enamine
EN300-27160009-5.0g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
5.0g
$6702.0 2025-03-20
Enamine
EN300-27160009-10.0g
(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid
2728780-19-4 95.0%
10.0g
$9939.0 2025-03-20

Additional information on (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid

Compound Introduction: (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4)

The compound (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid, identified by its CAS number 2728780-19-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines a morpholine core with a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate in the synthesis of biologically active molecules. The stereochemistry defined by the (2R,6S) configuration underscores the importance of chirality in drug design, a principle that has been extensively validated through numerous clinical and preclinical studies.

Recent research has highlighted the potential of this compound as a building block for the development of novel therapeutic agents. The morpholine scaffold is well-documented for its role in enhancing drug solubility and bioavailability, while the Fmoc group provides a robust protecting group for peptide synthesis. This combination has been leveraged in the design of peptidomimetics and protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The fluorene moiety further contributes to the molecule's stability and hydrophobicity, making it an attractive candidate for oral and intravenous formulations.

In particular, the (2R,6S)-configuration of this compound has been studied for its interaction with biological targets. Chiral drugs often exhibit different pharmacokinetic and pharmacodynamic properties compared to their racemic counterparts, necessitating precise stereochemical control. The (2R,6S)-isomer has shown promise in preclinical models for its ability to bind selectively to biological receptors, thereby minimizing off-target effects. This selectivity is crucial for reducing side effects and improving therapeutic outcomes.

The synthesis of (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid involves multi-step organic reactions that require meticulous optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective crystallization, have been employed to achieve the desired stereochemical purity. These techniques not only enhance the efficiency of production but also contribute to cost-effective manufacturing processes.

One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. Morpholine derivatives have been implicated in modulating neurotransmitter activity, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of the Fmoc group allows for further derivatization into peptidomimetics that can mimic or inhibit key enzymatic pathways involved in these diseases. Preliminary studies have demonstrated that analogs derived from this compound exhibit neuroprotective properties in cell culture and animal models.

Moreover, the compound's structural features make it suitable for exploring new therapeutic modalities in oncology. The morpholine ring can interact with tubulin proteins involved in microtubule formation, which is a critical target in chemotherapy. By incorporating this scaffold into novel drug candidates, researchers aim to develop more effective anti-cancer agents with improved efficacy and reduced toxicity compared to existing therapies. The fluorene component also contributes to photophysical properties that could be exploited in photoactivated drug delivery systems.

The pharmaceutical industry has increasingly recognized the importance of stereochemically pure intermediates like (2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4) in developing next-generation drugs. Regulatory agencies now require comprehensive stereochemical characterization before approving new therapeutics, ensuring that only compounds with well-defined properties reach patients. This trend has driven innovation in synthetic chemistry and analytical techniques to meet these stringent requirements.

Future research directions may explore the use of this compound as a scaffold for discovering new antibiotics or antivirals. The morpholine core's ability to disrupt bacterial cell wall synthesis or viral protease activity makes it an attractive starting point for antimicrobial drug development. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with enhanced biological activity.

In conclusion,(2R,6S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylmorpholine-3-carboxylic acid (CAS No. 2728780-19-4) represents a promising candidate for various therapeutic applications due to its unique structural features and stereochemical properties. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry and pharmacology. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play a pivotal role in the development of next-generation therapeutics that address unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent